Cas no 2287274-10-4 (2-(Aminosulfonyl)-5-methyl-3-thiophenecarboxylic acid)

• Product Name: 2-(Aminosulfonyl)-5-methyl-3-thiophenecarboxylic acid
• CAS No: 2287274-10-4
• MF: C₆H₇NO₄S₂
• MW: 221.25407910347
• CID: 5378121
• Update Time: 2025-10-30

2-(Aminosulfonyl)-5-methyl-3-thiophenecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminosulfonyl)-5-methyl-3-thiophenecarboxylic acid

• Inchi： 1S/C6H7NO4S2/c1-3-2-4(5(8)9)6(12-3)13(7,10)11/h2H,1H3,(H,8,9)(H2,7,10,11)
• InChI Key： SWVCQVNUHZERAO-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)SC(C)=CC=1C(O)=O

Experimental Properties

• Density: 1.618±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 481.9±55.0 °C(Predicted)
• pka: 3.10±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-(Aminosulfonyl)-5-methyl-3-thiophenecarboxylic acid

Introduction to 2-(Aminosulfonyl)-5-methyl-3-thiophenecarboxylic acid (CAS No. 2287274-10-4)

2-(Aminosulfonyl)-5-methyl-3-thiophenecarboxylic acid (CAS No. 2287274-10-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic and structural properties. In this article, we will delve into the chemical structure, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

The chemical structure of 2-(Aminosulfonyl)-5-methyl-3-thiophenecarboxylic acid is characterized by a thiophene ring substituted with an aminosulfonyl group at the 2-position and a methyl group at the 5-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it a valuable building block in organic synthesis. The thiophene ring is an aromatic heterocycle that provides stability and electronic conjugation, while the aminosulfonyl group introduces polarity and reactivity. The methyl group further modulates the electronic environment and steric hindrance around the thiophene ring.

The synthesis of 2-(Aminosulfonyl)-5-methyl-3-thiophenecarboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common approach involves the reaction of 5-methylthiophene-3-carboxylic acid with sulfuryl chloride to form the corresponding sulfonyl chloride intermediate, followed by nucleophilic substitution with ammonia or an amine derivative. This method is straightforward and can be performed under mild conditions, making it suitable for large-scale production. Another synthetic route involves the direct sulfonation of 5-methylthiophene-3-carboxylic acid using sulfur trioxide in pyridine, followed by reduction and subsequent amidation. This approach offers high yields and purity but may require more stringent reaction conditions.

In the pharmaceutical industry, 2-(Aminosulfonyl)-5-methyl-3-thiophenecarboxylic acid has shown promise as a lead compound for the development of new drugs. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit cyclooxygenase (COX) enzymes, which are key targets in anti-inflammatory drug development. Additionally, preliminary studies have suggested that this compound may have antiviral properties, particularly against certain RNA viruses. These findings underscore the importance of further investigation into its biological activities and potential therapeutic applications.

Beyond pharmaceuticals, 2-(Aminosulfonyl)-5-methyl-3-thiophenecarboxylic acid has found applications in materials science due to its unique electronic properties. Thiophene derivatives are widely used in the synthesis of conductive polymers and organic semiconductors, which are essential components in organic electronics such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). The presence of the aminosulfonyl group in this compound can enhance its electron-withdrawing properties, potentially improving the performance of these materials. Recent advancements in polymer chemistry have led to the development of novel copolymers incorporating 2-(Aminosulfonyl)-5-methyl-3-thiophenecarboxylic acid, which exhibit improved stability and efficiency.

In conclusion, 2-(Aminosulfonyl)-5-methyl-3-thiophenecarboxylic acid (CAS No. 2287274-10-4) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile synthetic routes make it an attractive candidate for further research and development. Whether in pharmaceuticals, materials science, or chemical synthesis, this compound continues to be a subject of intense interest among scientists and researchers worldwide. As new studies emerge, it is likely that our understanding of its properties and applications will continue to expand, opening up new avenues for innovation and discovery.